![molecular formula C16H17N5OS B2533828 2-methyl-N-(thiophen-2-ylmethyl)-8,9-dihydropyrazolo[1,5-a]pyrido[3,4-e]pyrimidine-7(6H)-carboxamide CAS No. 1795362-54-7](/img/structure/B2533828.png)
2-methyl-N-(thiophen-2-ylmethyl)-8,9-dihydropyrazolo[1,5-a]pyrido[3,4-e]pyrimidine-7(6H)-carboxamide
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Description
2-methyl-N-(thiophen-2-ylmethyl)-8,9-dihydropyrazolo[1,5-a]pyrido[3,4-e]pyrimidine-7(6H)-carboxamide is a useful research compound. Its molecular formula is C16H17N5OS and its molecular weight is 327.41. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
- A range of pyrimidine derivatives, including structures similar to the specified compound, has been synthesized to explore their chemical and physical properties. These compounds have been characterized through various spectroscopic techniques and elemental analysis, providing insights into their potential for further chemical modifications and applications in drug discovery (Ahmed F. Ahmed, A. El-Dean, R. Zaki, & S. M. Radwan, 2018).
Antimicrobial Activity
- Novel derivatives of thiazolo[3,2-a]pyrimidine, which bear structural resemblances to the specified chemical compound, have shown promising antimicrobial properties. These findings suggest that such compounds could serve as a basis for developing new antimicrobial agents (V. L. Gein, T. M. Zamaraeva, N. A. Buzmakova, T. F. Odegova, & L. F. Gein, 2015).
Antitumor Properties
- Research into pyrimidine derivatives has identified several compounds with significant antitumor activity. This suggests that the structural framework of the specified compound could offer valuable insights for the development of new cancer therapeutics (Ghada S. Masaret, 2021).
Properties
IUPAC Name |
4-methyl-N-(thiophen-2-ylmethyl)-2,3,7,11-tetrazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7-tetraene-11-carboxamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N5OS/c1-11-7-15-17-8-12-10-20(5-4-14(12)21(15)19-11)16(22)18-9-13-3-2-6-23-13/h2-3,6-8H,4-5,9-10H2,1H3,(H,18,22) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PYZQDBYJXZWSKX-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN2C3=C(CN(CC3)C(=O)NCC4=CC=CS4)C=NC2=C1 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N5OS |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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